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Compound of Interest

Compound Name: Proctolin

Cat. No.: B1679092

This document provides comprehensive safety protocols and logistical information for
researchers, scientists, and drug development professionals working with Proctolin. The
following procedures are designed to ensure the safe handling, storage, and disposal of this
neuropeptide, minimizing exposure risks and environmental impact.

Hazard and Safety Information

Proctolin is a pentapeptide neuromodulator found in insects and crustaceans.[1][2] While it is
a valuable tool in research, it is crucial to handle it with care due to its potential hazards. The
primary routes of exposure are ingestion, inhalation, and direct contact with skin or eyes.[3]
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Hazard Classification & Precautionary
Statements

Quantitative Data & Physical Properties

GHS Classification: Acute toxicity, Oral
(Category 4), H302; Acute aquatic toxicity
(Category 1), H400; Chronic aquatic toxicity
(Category 1), H410.[3]

CAS Number: 57966-42-4[2]

Hazard Statements: H302: Harmful if
swallowed. H410: Very toxic to aquatic life with

long lasting effects.[3]

Molecular Formula: C3zoH4sNsOs[2]

Precautionary Statements:[3] P264: Wash skin
thoroughly after handling. P270: Do not eat,
drink or smoke when using this product. P273:
Avoid release to the environment. P301 + P312:
IF SWALLOWED: Call a POISON CENTER or
doctor/physician if you feel unwell. P330: Rinse
mouth. P391: Collect spillage. P501: Dispose of
contents/container to an approved waste

disposal plant.

Molar Mass: 648.76 g-mol~1[1]

Toxicological Information: No quantitative data
such as LD50 is readily available.

Carcinogenicity data is also unavailable.[3]

Occupational Exposure Limits: This product
contains no substances with occupational

exposure limit values.[3]

Incompatible Materials: Strong acids/alkalis,

strong oxidizing/reducing agents.[3]

Stability: Stable under recommended storage

conditions.[3]

Personal Protective Equipment (PPE) for Handling

Proctolin

Adherence to proper PPE protocols is the most critical step in mitigating exposure risks.

Dermal contact is a primary route of exposure, making appropriate barrier protection essential.

Required PPE

o Hand Protection: Wear chemical-resistant, impervious gloves (e.g., nitrile or neoprene)

inspected for integrity before each use.
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» Eye Protection: Use safety goggles with side-shields or a full-face shield, tested and
approved under standards such as NIOSH (US) or EN 166 (EU).

» Body Protection: A lab coat or impervious clothing is required to prevent skin contact. For
tasks with a higher risk of spillage, a chemical-resistant apron should be worn.

» Respiratory Protection: In situations where dust or aerosols may be generated (e.qg.,
weighing powdered Proctolin), use a suitable respirator such as a type N95 (US) or type P1
(EN 143) dust mask.[3]

Step-by-Step Gowning and De-Gowning Protocol

o Preparation: Before entering the handling area, inspect all PPE for damage or
contamination.

e Gowning:
o Don shoe covers if required by your facility's protocol.
o Put on the lab coat or protective suit.
o Put on the respirator, ensuring a proper fit-seal.
o Don eye protection.

o Wash hands thoroughly and then don gloves, ensuring the cuffs are pulled over the
sleeves of the lab coat.

e De-Gowning:

[e]

Remove gloves using a proper technique to avoid touching the outer surface.

o

Remove the lab coat or suit by rolling it inside-out.

Wash hands.

[¢]

[¢]

Remove eye protection and respirator outside of the handling area.

[e]

Wash hands again thoroughly with soap and water.
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Operational Plan: Safe Handling and Storage

Proper operational procedures are essential to prevent accidental release and ensure the
stability of Proctolin.

General Handling Protocol

o Designated Area: All handling of Proctolin, especially in its powdered form, should be
conducted in a designated area, such as a chemical fume hood or a ventilated enclosure, to
minimize inhalation exposure.[3]

e Avoid Dust and Aerosol Formation: When weighing or transferring the powder, use
techniques that minimize dust generation.

» Personal Hygiene: Do not eat, drink, or smoke in the handling area.[3] Wash hands
thoroughly after handling the substance, even if gloves were worn.[3]

e Emergency Equipment: Ensure an accessible safety shower and eyewash station are
available in the immediate work area.[3]

Storage Protocol

o Powder Form: Store Proctolin powder in a tightly sealed container at -20°C in a cool, well-
ventilated area.[3]

e In Solvent: If dissolved in a solvent, store the solution at -80°C.[3]

» General Conditions: Keep the container away from direct sunlight and sources of ignition.
Store separately from incompatible materials like strong acids, alkalis, and oxidizing agents.

[3]

Disposal Plan

Proctolin is very toxic to aquatic life, and its disposal must be managed to prevent
environmental contamination.[3]

Step-by-Step Disposal Procedure
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» Waste Segregation: All materials that have come into contact with Proctolin, including
gloves, disposable lab coats, pipette tips, and containers, must be segregated as hazardous
chemical waste. Do not mix with general laboratory or biological waste.

e Containment:

o Solid Waste: Place contaminated solid items (e.g., weigh boats, wipes, gloves) into a
designated, clearly labeled, and sealed hazardous waste container.

o Liquid Waste: Collect unused Proctolin solutions and contaminated solvents in a
separate, sealed, and clearly labeled hazardous liquid waste container.

o Sharps: Any contaminated sharps (needles, scalpels) must be placed in a designated
sharps container for hazardous chemical waste.

» Labeling: Label all waste containers clearly with "Hazardous Waste," "Proctolin," and the
associated hazard symbols.

» Final Disposal: Arrange for the disposal of the contained waste through an approved and
licensed waste disposal company, in accordance with all local, state, and federal regulations.
[3] Do not dispose of Proctolin down the drain.

Proctolin Signaling Pathway

Proctolin functions as a neuromodulator by binding to a specific G-protein coupled receptor
(GPCR).[4][5] In Drosophila melanogaster, this has been identified as the orphan GPCR
CG6986.[4] The binding of Proctolin initiates a signaling cascade involving the activation of
second messengers, which ultimately leads to a physiological response, such as muscle
contraction.[5][6]
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Caption: Proctolin signal transduction via a G-protein coupled receptor (GPCR).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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